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For Researchers, Scientists, and Drug Development
Professionals
S-Trityl-L-cysteine (STC) is a potent and specific allosteric inhibitor of the mitotic kinesin Eg5

(also known as KSP or KIF11).[1][2][3] Its ability to induce mitotic arrest and subsequent

apoptosis in proliferating cells makes it a valuable tool in cancer research and a lead

compound for the development of novel anti-cancer therapeutics.[1][4] These application notes

provide detailed protocols for utilizing STC in high-throughput screening (HTS) assays to

identify and characterize Eg5 inhibitors.

Mechanism of Action
STC targets the motor domain of Eg5, binding to an allosteric pocket formed by loop L5.[2] This

binding prevents the conformational changes necessary for ATP hydrolysis and microtubule-

based motility.[5] Inhibition of Eg5, a plus-end-directed motor protein essential for establishing

the bipolar mitotic spindle, leads to the formation of characteristic monopolar spindles,

activating the spindle assembly checkpoint and causing a prolonged mitotic arrest that

ultimately triggers apoptosis.[2][6][7]

Signaling Pathway of STC-Induced Apoptosis
STC-induced cell death primarily occurs through the intrinsic apoptotic pathway.[2][7]

Prolonged mitotic arrest activates a cascade of events beginning with the activation of
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caspase-9, which then cleaves and activates the executioner caspase-3.[7] This leads to the

cleavage of cellular substrates, such as poly(ADP-ribose) polymerase (PARP), and ultimately

results in programmed cell death.[4]
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The following table summarizes the key quantitative data for STC's inhibitory activity from

various studies. This data is crucial for designing HTS assays and interpreting results.

Parameter Value
Cell Line/Assay
Condition

Reference

IC50 (Basal ATPase

Activity)
1.0 µM

In vitro microtubule-

activated ATPase

assay

[3][8][9]

IC50 (Microtubule-

Activated ATPase

Activity)

140 nM

In vitro microtubule-

activated ATPase

assay

[3][8][9]

IC50 (Mitotic Arrest) 700 nM HeLa cells [9]

IC50 (Microtubule

Sliding Velocity)
500 nM In vitro motility assay [5]

Apparent Inhibition

Constant (Ki,app)
<150 nM at 300 mM NaCl [5]

Apparent Inhibition

Constant (Ki,app)
600 nM at 25 mM KCl [5]

Experimental Protocols
High-Throughput Screening for Eg5 Inhibitors using an
ATPase Assay
This protocol describes a primary biochemical screen to identify compounds that inhibit the

microtubule-activated ATPase activity of Eg5.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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